Cas no 94134-31-3 (Nitrous acid,3,5,5-trimethylhexyl ester)

• Product Name: Nitrous acid,3,5,5-trimethylhexyl ester
• CAS No: 94134-31-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 817163
• PubChem ID: 6366450
• Update Time: 2025-04-19

Nitrous acid,3,5,5-trimethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid,3,5,5-trimethylhexyl ester
• 3,5,5-trimethylhexyl nitrite
• EINECS 302-799-4
• DTXSID90916368
• 94134-31-3
• NS00064416

• Inchi： 1S/C9H19NO2/c1-8(5-6-12-10-11)7-9(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： NXTWZLMLGHRVHV-UHFFFAOYSA-N
• SMILES： O(CCC(C)CC(C)(C)C)N=O

Computed Properties

• Exact Mass: 173.141579
• Monoisotopic Mass: 173.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 3.5

Experimental Properties

• Density: 0.92
• Boiling Point: 185.1°Cat760mmHg
• Flash Point: 43.8°C
• Refractive Index: 1.436